Cas no 1170802-11-5 (ethyl 3-(4-chloro-1H-pyrazol-1-yl)methyl-1,2,4-oxadiazole-5-carboxylate)

• Product Name: ethyl 3-(4-chloro-1H-pyrazol-1-yl)methyl-1,2,4-oxadiazole-5-carboxylate
• CAS No: 1170802-11-5
• MF: C₉H₉ClN₄O₃
• MW: 256.645760297775
• MDL: MFCD09701819
• CID: 3159208
• PubChem ID: 25247842
• Update Time: 2025-10-28

ethyl 3-(4-chloro-1H-pyrazol-1-yl)methyl-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[(4-chloro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxylate
• ethyl 3-(4-chloro-1H-pyrazol-1-yl)methyl-1,2,4-oxadiazole-5-carboxylate
• CS-0299003
• STK352239
• ethyl 3-[(4-chloropyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxylate
• Ethyl 3-((4-chloro-1H-pyrazol-1-yl)methyl)-1,2,4-oxadiazole-5-carboxylate
• 1170802-11-5
• AKOS005167842
• EN300-231658
• Ethyl3-((4-chloro-1H-pyrazol-1-yl)methyl)-1,2,4-oxadiazole-5-carboxylate

• MDL： MFCD09701819
• Inchi： 1S/C9H9ClN4O3/c1-2-16-9(15)8-12-7(13-17-8)5-14-4-6(10)3-11-14/h3-4H,2,5H2,1H3
• InChI Key： ZQZURJOHYUGTNA-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)CC1=NOC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 256.0363179Da
• Monoisotopic Mass: 256.0363179Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83Ų

Additional information on ethyl 3-(4-chloro-1H-pyrazol-1-yl)methyl-1,2,4-oxadiazole-5-carboxylate

Professional Introduction to Ethyl 3-(4-chloro-1H-pyrazol-1-yl)methyl-1,2,4-oxadiazole-5-carboxylate (CAS No. 1170802-11-5)

Ethyl 3-(4-chloro-1H-pyrazol-1-yl)methyl-1,2,4-oxadiazole-5-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1170802-11-5, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this compound incorporates several key functional groups, including a pyrazole ring, a chloro substituent, and an oxadiazole moiety, which collectively contribute to its unique chemical and pharmacological properties.

The pyrazole moiety is a prominent feature in this molecule, known for its versatility in drug design. Pyrazole derivatives have been extensively studied for their potential applications in treating various diseases, including infectious disorders and chronic conditions. The presence of a chloro substituent at the 4-position of the pyrazole ring enhances the electron-withdrawing nature of the molecule, influencing its reactivity and interaction with biological targets. This modification is particularly significant in medicinal chemistry, as it can modulate the pharmacokinetic and pharmacodynamic profiles of the compound.

The core structure of Ethyl 3-(4-chloro-1H-pyrazol-1-yl)methyl-1,2,4-oxadiazole-5-carboxylate is further complemented by the inclusion of a 1,2,4-oxadiazole ring. Oxadiazole derivatives are well-documented for their broad spectrum of biological activities, ranging from anti-inflammatory to anticancer effects. The oxadiazole ring introduces additional heteroatoms into the molecular structure, which can participate in hydrogen bonding and other non-covalent interactions with biological targets. These interactions are crucial for the compound's efficacy and selectivity in biological systems.

The carboxylate ester group at the 5-position of the oxadiazole ring adds another layer of complexity to the molecule's behavior. Ester functionalities are commonly found in pharmaceuticals due to their ability to enhance solubility and bioavailability. The ester group can also undergo metabolic transformations, which may influence the compound's pharmacokinetic profile. Recent studies have highlighted the importance of ester-containing compounds in drug development, particularly for their potential to improve drug delivery systems and targeted therapies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between Ethyl 3-(4-chloro-1H-pyrazol-1-yl)methyl-1,2,4-oxadiazole-5-carboxylate and biological targets. These studies have revealed that the compound's unique structural features allow it to bind effectively to specific proteins and enzymes involved in disease pathways. For instance, computational analyses suggest that the pyrazole and oxadiazole rings can form stable hydrogen bonds with key residues in target proteins, while the chloro substituent can engage in hydrophobic interactions.

In vitro studies have demonstrated that Ethyl 3-(4-chloro-1H-pyrazol-1-yl)methyl-1,2,4-oxadiazole-5-carboxylate exhibits notable inhibitory activity against several enzymes implicated in cancer progression. The compound has been shown to disrupt critical signaling pathways by inhibiting key enzymes such as kinases and phosphodiesterases. These findings align with recent research indicating that multitargeted inhibition is a promising strategy for developing effective anticancer therapies. The ability of this compound to modulate multiple pathways simultaneously suggests its potential as a lead candidate for further development.

Additionally, preclinical studies have explored the antimicrobial properties of Ethyl 3-(4-chloro-1H-pyrazol-1-ylmethyl)-1,2,4-oxydiazole -5-carboxylate (CAS No. 1170802 -11 -5). The compound has demonstrated efficacy against various bacterial strains, including those resistant to conventional antibiotics. This activity is attributed to its ability to interfere with bacterial cell wall synthesis and DNA replication processes. The presence of both pyrazole and oxadiazole moieties enhances its binding affinity to bacterial enzymes involved in these processes. Such findings are particularly relevant in light of the growing global concern over antibiotic resistance.

The synthesis of Ethyl 3-(4-chloro -1H-pyrazol -1 - yl)methyl -1 ,2 ,4 - oxadiaz ole -5 - carbox ylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity while minimizing side reactions. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the pyrazole and oxadiazole rings efficiently. These synthetic approaches highlight the importance of innovative chemical strategies in developing complex pharmaceutical intermediates.

The pharmaceutical industry continues to invest heavily in research aimed at discovering novel therapeutic agents like Ethyl 3-(4-chloro -1H-pyrazol -1 - yl)methyl -1 ,2 ,4 - oxadiaz ole -5 - carbox ylate (CAS No .1170802 .11 .5). Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory findings into clinical applications . Recent conferences and workshops have emphasized the need for interdisciplinary approaches that integrate computational modeling , high-throughput screening , and traditional medicinal chemistry techniques . Such collaborations are expected to accelerate the discovery pipeline for next-generation drugs.

The future prospects for Ethyl 3-(4-chloro -1H-pyrazol -1 - yl)methyl -1 ,2 ,4 - oxadiaz ole -5 - carbox ylate are promising , with ongoing research focusing on optimizing its pharmacological properties through structure-based drug design . Advances in biocatalysis and green chemistry may also contribute to more sustainable synthetic routes . As our understanding of disease mechanisms evolves , so too will our ability to design targeted therapies based on compounds like this one . The integration of artificial intelligence into drug discovery processes holds particular promise for identifying new applications for existing molecules.